4-[({[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide

Specification

• Molecular Formula: C20H17N7O3S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 4-[[2-[[4-(furan-2-ylmethyl)-5-pyrazin-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzamide
• Standard InChI: InChI=1S/C20H17N7O3S/c21-18(29)13-3-5-14(6-4-13)24-17(28)12-31-20-26-25-19(16-10-22-7-8-23-16)27(20)11-15-2-1-9-30-15/h1-10H,11-12H2,(H2,21,29)(H,24,28)
• Standard InChI Key: MKQQJIGSQVIXBA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)C(=O)N)C4=NC=CN=C4

Introduction

The compound 4-[({[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide is a complex organic molecule featuring a diverse array of functional groups, including a benzamide moiety, a sulfanyl group attached to a triazole ring, and heterocyclic components such as furan and pyrazine rings. This compound is of interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Synthesis

The synthesis of 4-[({[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide typically involves multi-step organic synthesis techniques. These may include reactions such as condensation, substitution, and coupling reactions, often requiring specific conditions like refluxing in appropriate solvents and the use of catalysts to enhance reaction rates. Advanced purification methods, such as chromatography, are likely employed to isolate the final compound.

Chemical Reactivity

This compound can undergo various chemical reactions typical for molecules containing amide, sulfanyl, and heterocyclic functionalities. Potential reactions include oxidation, reduction, and substitution reactions. Common reagents used might include potassium permanganate for oxidation and sodium borohydride for reduction.

Biological Activities and Applications

While specific biological activities of 4-[({[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide are not detailed in the available literature, compounds with similar structures, such as those containing triazole and furan moieties, are known for their diverse biological activities. These include potential antifungal, anticancer, and other therapeutic effects.

Research Findings

Compound Feature	Description
Chemical Structure	Complex organic molecule with benzamide, sulfanyl, triazole, furan, and pyrazine rings.
Synthesis	Multi-step organic synthesis involving condensation, substitution, and coupling reactions.
Chemical Reactivity	Can undergo oxidation, reduction, and substitution reactions.
Biological Activities	Potential therapeutic effects due to its structural components, though specific activities are not detailed.